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Compound of Interest

Compound Name: C2 Ceramide-1-phosphate

Cat. No.: B1140355

Audience: Researchers, scientists, and drug development professionals.

Introduction

C2 Ceramide-1-Phosphate (C2-C1P) is a synthetic, cell-permeable short-chain analog of the
naturally occurring bioactive sphingolipid, Ceramide-1-Phosphate (C1P).[1] Like its
endogenous long-chain counterparts, C2-C1P is a critical signaling molecule involved in a
variety of cellular processes. While ceramide is widely recognized for its pro-apoptotic and anti-
proliferative roles, C1P exerts opposing effects, promoting cell survival, proliferation, and
inflammation.[1][2] This dynamic interplay positions the ceramide/C1P ratio as a key rheostat in
determining cell fate.[2] C1P is synthesized from ceramide through the action of ceramide
kinase (CerK).[3] Its signaling cascades include the activation of the PI3K/Akt pathway,
stimulation of cytosolic phospholipase A2 (cPLA2), and modulation of NF-kB activity, making it
a molecule of significant interest in cancer biology, immunology, and neurobiology research.[2]

[3114]

Due to its lipophilic nature, proper preparation of C2-C1P stock solutions is crucial for ensuring
its stability, solubility, and biological activity in experimental settings. This document provides a
detailed protocol for the preparation, storage, and handling of C2-C1P stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for C2 Ceramide-1-Phosphate.
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Property Value
N-acetyl-D-erythro-sphingosine-1-phosphate, N-
Synonyms .
acetoyl-ceramide-1-phosphate
Molecular Formula C20H4oNO6P
] 421.51 g/mol [5] (Note: The ammonium salt
Molecular Weight ]
form has a molecular weight of 438.54 g/mol [6])
Physical Form Crystalline solid or powder[7]
- Ethanol: ~33 mg/mL[7]- DMSO: ~20 mg/mL[7]-
- Dimethylformamide (DMF): ~22 mg/mL[7]- PBS
Solubility )
(pH 7.2): ~50 pug/mL (Aqueous solutions are not
recommended for long-term storage)[7]
- Solid Form: -20°C (Stable for = 4 years)[7]-
Recommended Storage Stock Solution (in organic solvent): -20°C or
-80°C for long-term storage|8]
Purity >98%][7]

Experimental Protocols
Materials and Equipment

e C2 Ceramide-1-Phosphate (powder/solid form)
e Anhydrous Ethanol (EtOH), 200 proof (or DMSO)
¢ Inert gas (Argon or Nitrogen)

 Sterile microcentrifuge tubes or amber glass vials
» Pipettes and sterile filter tips

o \ortex mixer

« Sonicator (optional, for enhancing solubility)
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e -20°C and -80°C freezers

Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing the C2-C1P stock solution.
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Workflow for C2-C1P Stock Solution Preparation
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Caption: Workflow for preparing C2 Ceramide-1-Phosphate stock solution.
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Step-by-Step Protocol for Preparing a 10 mM Stock
Solution

This protocol provides instructions for preparing a 10 mM stock solution of C2-C1P in ethanol.
Adjust calculations accordingly for different concentrations or solvents.

¢ Pre-handling Preparation:

o Allow the vial of C2-C1P to equilibrate to room temperature before opening to prevent
condensation.

o Work in a clean environment (e.g., a laminar flow hood) to maintain sterility.
» Calculation:

o The molecular weight of C2-C1P is 421.51 g/mol . To prepare a 10 mM (0.010 mol/L) stock
solution:

o Mass (mg) = 10 mmol/L * 0.001 L * 421.51 g/mol * 1000 mg/g = 4.215 mg

o Therefore, you will dissolve 4.215 mg of C2-C1P in 1 mL of solvent. For ease of weighing,
it is common to use a larger mass, for example, weighing out 1 mg and dissolving it in
237.2 pL of solvent.

 Dissolving the C2-C1P:

o Carefully weigh the desired amount of C2-C1P powder and place it into a sterile amber
glass vial or microcentrifuge tube.

o Add the calculated volume of anhydrous ethanol (or DMSO) to the vial.[7]

o Purge the headspace of the vial with an inert gas (e.g., nitrogen or argon) and quickly cap
it to minimize oxidation.[7]

o Vortex the solution vigorously until the solid is completely dissolved. Gentle warming or
brief sonication can be used to aid dissolution if necessary.

 Aliquoting and Storage:
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o For long-term storage and to avoid repeated freeze-thaw cycles, it is highly recommended
to aliquot the stock solution into smaller, single-use volumes in sterile vials.

o For maximum stability, an optional step is to dry down the aliquots under a gentle stream
of inert gas to remove the solvent.[8]

o Store the liquid or dried aliquots at -20°C or, for enhanced stability, at -80°C.[7][8]

o Preparation of Working Solution:

o If the aliquots were dried down, reconstitute them to the original concentration with the
appropriate volume of ethanol or DMSO just before use.[8]

o Further dilutions into aqueous buffers or cell culture media should be made immediately
prior to the experiment.[7]

o When diluting, add the stock solution to the aqueous buffer while vortexing to facilitate
dispersion and minimize precipitation.

o Note: Ensure the final concentration of the organic solvent in your experimental system is
low enough to not cause physiological effects.[7] Aqueous solutions of C2-C1P should not
be stored for more than one day.[7]

Signaling Pathway

C2-C1P, as a stable analog of C1P, participates in crucial signaling pathways that regulate cell
fate. The diagram below illustrates the central role of the Ceramide/C1P balance and
downstream C1P signaling.
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C2 Ceramide-1-Phosphate Signaling Pathway

Pro-Survival / Proliferation

C1P/C2-C1P

PI3K / Akt Pathway

Y

NF-kB Activation

Y

Cell Survival &
Proliferation

Cellular Response

C1P Phosphatase

Ceramide

Apoptosis &
Cell Cycle Arrest

Ceramide Kinase
(CerK)

Inflammation

cPLA:z Activation

Arachidonic Acid
Release

Eicosanoid

Production

Click to download full resolution via product page

Caption: C1P promotes survival and inflammation, opposing ceramide's effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of C2
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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